Cas no 1806882-08-5 (Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806882-08-5
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896043
• Update Time: 2025-11-01

Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)4-3-5(7(11)12)8(16)17-6(4)10(13,14)15/h3,7H,2H2,1H3
• InChI Key： XJZPWFMGXOAMJA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=O)OCC)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806882-08-5)

Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806882-08-5) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and agrochemical development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological activities.

The compound belongs to a class of halogenated pyridines, which are known for their versatility as building blocks in organic synthesis. The presence of multiple fluorine atoms and an iodine substituent in its structure makes it a valuable intermediate for the preparation of more complex molecules. Recent studies have highlighted its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, which are pivotal in the synthesis of pharmaceuticals and agrochemicals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate as a precursor for the development of novel kinase inhibitors. The study demonstrated that the compound could be efficiently converted into a series of pyridine-based analogs, some of which exhibited promising inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. The researchers attributed this activity to the electron-withdrawing effects of the trifluoromethyl and difluoromethyl groups, which enhance the binding affinity of the resulting inhibitors.

Another significant application of this compound lies in agrochemical research. A 2022 report in Pest Management Science detailed its role in the synthesis of next-generation herbicides. The study found that derivatives of Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate displayed potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This makes it a promising candidate for sustainable agricultural practices.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. Recent advancements in transition-metal-catalyzed reactions have enabled the efficient functionalization of its iodine substituent, allowing for the introduction of diverse pharmacophores. For instance, a 2023 paper in Organic Letters described a copper-catalyzed amination reaction that yielded a series of amino-substituted pyridines with potential applications in drug design.

Despite its promising attributes, challenges remain in the large-scale production and purification of Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate. Current synthetic routes often involve multi-step procedures with moderate yields, necessitating further optimization. Additionally, the environmental impact of fluorine-containing compounds is a growing concern, prompting researchers to explore greener synthetic methodologies.

In conclusion, Ethyl 3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806882-08-5) represents a versatile and valuable intermediate in both medicinal and agrochemical research. Its unique structural features enable the development of novel bioactive molecules, though challenges in synthesis and sustainability must be addressed to fully realize its potential. Future studies should focus on optimizing synthetic routes and expanding its applications in targeted drug delivery and sustainable agriculture.